Cas no 2228928-36-5 ({1-(1H-pyrazol-3-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(1H-pyrazol-3-yl)methylcyclopropyl}methanamine
• CAS No: 2228928-36-5
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6150091
• PubChem ID: 165667471
• Update Time: 2025-06-08

{1-(1H-pyrazol-3-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(1H-pyrazol-3-yl)methylcyclopropyl}methanamine
• {1-[(1H-pyrazol-3-yl)methyl]cyclopropyl}methanamine
• 2228928-36-5
• EN300-1812715

• Inchi： 1S/C8H13N3/c9-6-8(2-3-8)5-7-1-4-10-11-7/h1,4H,2-3,5-6,9H2,(H,10,11)
• InChI Key： CAWRFTVRSRLFNC-UHFFFAOYSA-N
• SMILES： NCC1(CC2=CC=NN2)CC1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.7Ų

Additional information on {1-(1H-pyrazol-3-yl)methylcyclopropyl}methanamine

Introduction to {1-(1H-pyrazol-3-yl)methylcyclopropyl}methanamine (CAS No. 2228928-36-5)

{1-(1H-pyrazol-3-yl)methylcyclopropyl}methanamine} is a fascinating organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2228928-36-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural framework of this molecule incorporates a pyrazole moiety and a cyclopropyl group, which are known to contribute to its pharmacological potential.

The pyrazole ring, a five-membered heterocyclic aromatic compound containing two nitrogen atoms, is renowned for its versatility in medicinal chemistry. It serves as a privileged scaffold in drug design due to its ability to interact with various biological targets. In particular, the 3-position of the pyrazole ring in {1-(1H-pyrazol-3-yl)methylcyclopropyl}methanamine allows for functionalization, enabling the attachment of diverse pharmacophores. This structural feature enhances the compound's potential to modulate biological pathways effectively.

The cyclopropyl group, another key structural component of this compound, is a three-membered aliphatic ring that introduces rigidity and spatial constraints to the molecule. This rigidity can be crucial in determining the binding affinity and selectivity of the compound towards its target receptors. The combination of the pyrazole and cyclopropyl moieties in {1-(1H-pyrazol-3-yl)methylcyclopropyl}methanamine creates a unique pharmacophoric profile that is likely to contribute to its biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of this compound. These studies have revealed that the interaction between the pyrazole ring and biological targets can be modulated by subtle changes in the substituents attached to it. This has opened up new avenues for designing derivatives of {1-(1H-pyrazol-3-yl)methylcyclopropyl}methanamine with enhanced pharmacological properties.

In addition to its structural significance, {1-(1H-pyrazol-3-yl)methylcyclopropyl}methanamine has shown intriguing biological activities in various preclinical studies. Research has indicated that this compound exhibits potential as an inhibitor of certain enzymes and receptors involved in inflammatory responses. The ability to modulate these pathways makes it a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases.

The synthesis of {1-(1H-pyrazol-3-yl)methylcyclopropyl}methanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the pyrazole moiety into the cyclopropyl framework necessitates careful consideration of synthetic strategies to ensure high yield and purity. Advances in synthetic methodologies have facilitated the efficient preparation of this compound, enabling further exploration of its pharmacological potential.

One of the most exciting aspects of {1-(1H-pyrazol-3-yl)methylcyclopropyl}methanamine is its potential application in drug discovery programs targeting neurological disorders. Preliminary studies have suggested that this compound may interact with neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as depression and anxiety. The unique combination of structural features makes it an attractive candidate for further investigation in this field.

The role of computational tools in understanding the behavior of {1-(1H-pyrazol-3-yl)methylcyclopropyl}methanamine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets at an atomic level. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles.

As research continues to unfold, the therapeutic applications of {1-(1H-pyrazol-3-yl)methylcyclopropyl}methanamine are expected to expand further. The integration of traditional organic synthesis with modern computational techniques has paved the way for innovative approaches in drug development. This compound exemplifies how a well-designed molecule can hold immense promise for addressing unmet medical needs.

The future prospects for {1-(1H-pyrazol-3-yl)methylcyclopropyl}methanamine are bright, with ongoing studies aiming to elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between academic researchers and industry scientists are essential in translating these findings into tangible therapeutic benefits for patients worldwide.